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Compound of Interest

Compound Name: Albendazole-d3

Cat. No.: B1528130 Get Quote

Essential Safety and Handling Guide for
Albendazole-d3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Albendazole-d3 in a laboratory setting. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risk.

Chemical and Hazard Information

Identifier Information

Product Name Albendazole-d3 (methoxy-d3)

Synonyms
Methyl 5-Propylthio-2-benzimidazolecarbamate-

d3

CAS Number 1353867-92-1

Chemical Formula C₁₂H₁₂D₃N₃O₂S

Appearance White solid[1]
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Albendazole-d3 is classified as a hazardous substance. The primary health hazards are

summarized below.

Hazard Classification Precautionary Statement

Acute Toxicity (Oral) Category 5
H303: May be harmful if

swallowed[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[1]

Skin Irritation
Not classified, but may cause

skin irritation[2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

Eye Irritation
Not classified, but may cause

eye irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection

Respiratory Tract Irritation

Not classified, but may cause

respiratory tract irritation if

inhaled

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay

Personal Protective Equipment (PPE)
A systematic approach to PPE is critical to minimize exposure to Albendazole-d3. The

following table outlines the recommended PPE for handling this compound.
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PPE Category Specification Rationale

Hand Protection
Double Gloving: Two pairs of

nitrile chemotherapy gloves.

Provides a barrier against skin

contact. The outer glove

should be changed

immediately upon

contamination.

Body Protection

Disposable Gown or Coverall:

Long-sleeved with closed cuffs

(elastic or knit).

Protects against skin contact

and contamination of personal

clothing. Gowns should be

changed every 2-3 hours or if

contaminated.

Eye and Face Protection
Chemical Splash Goggles with

side-shields.

Protects eyes from dust and

potential splashes.

Respiratory Protection N95 Respirator or higher.

Required to prevent inhalation

of airborne particles, especially

when handling the powder

outside of a containment

system.

Foot Protection Disposable Shoe Covers.

Prevents the tracking of

contaminants out of the

handling area.

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle Albendazole-d3 in a designated area with appropriate

exhaust ventilation, such as a laboratory fume hood or a powder containment hood.

Safe Handling Practices:

Avoid the formation of dust and aerosols.

Minimize the quantity of material handled.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.

Storage: Store at room temperature in a dry, well-ventilated place. Keep the container tightly

closed.

Spill Management

In the event of a spill:

Alert personnel in the immediate area.

Evacuate the area if necessary.

Wear appropriate PPE as detailed above.

Clean up spills immediately.

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.

Avoid generating dust.

Decontaminate the spill area with an appropriate cleaning agent.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan

Unused Product: Dispose of unused Albendazole-d3 as chemical waste in accordance with

federal, state, and local regulations. Keep in suitable, closed containers for disposal.

Contaminated Materials: All disposable PPE (gloves, gowns, shoe covers, etc.) and any

materials used for cleaning spills must be disposed of as hazardous waste.

Environmental Precautions: Do not let the product enter drains. Albendazole is very toxic to

aquatic life with long-lasting effects.
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Experimental Workflow
The following diagram outlines the standard workflow for handling Albendazole-d3 in a

laboratory setting, from preparation to disposal.
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Albendazole-d3 Handling Workflow

Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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